5-((2-chloro-6-fluorobenzyl)oxy)-2-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-4H-pyran-4-one

• IUPAC Name: 5-[(2-chloro-6-fluorophenyl)methoxy]-2-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]pyran-4-one
• InChI: InChI=1S/C23H21ClF2N2O3/c24-18-4-3-6-19(25)17(18)14-31-23-15-30-16(12-22(23)29)13-27-8-10-28(11-9-27)21-7-2-1-5-20(21)26/h1-7,12,15H,8-11,13-14H2
• InChI Key: IPHMSZFUTQFDGD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=O)C(=CO2)OCC3=C(C=CC=C3Cl)F)C4=CC=CC=C4F
• Molecular Formula: C23H21ClF2N2O3
• Molecular Weight: 446.9 g/mol

Description

5-((2-chloro-6-fluorobenzyl)oxy)-2-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-4H-pyran-4-one is a useful research compound. Its molecular formula is C23H21ClF2N2O3 and its molecular weight is 446.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antitumor Activity

Research has focused on synthesizing novel compounds related to the chemical structure of interest, evaluating their antitumor activities against various cancer cell lines. For example, the synthesis of novel pyrimidinyl pyrazole derivatives demonstrated significant cytotoxic activity in vitro and antitumor activity against tumor models, indicating potential for cancer treatment without causing undesirable effects in mice (Naito et al., 2005).

Anticancer Activity of Pyran Derivatives

Studies on fluoro-substituted benzo[b]pyran derivatives have shown anticancer activity at low concentrations against human cancer cell lines, including lung, breast, and CNS cancers. This research highlights the potential of such compounds as therapeutic agents against cancer (Hammam et al., 2005).